Cas no 126572-77-8 (3,5-Hexadienoic acid,6-[(2S,2'R)-5',5'-dimethyl-2'-(2-methyl-1-propen-1-yl)spiro[1,4-benzodioxin-2(3H),4'-[1,3]dioxolan]-7-yl]-2-(methoxymethylene)-3-methyl-,methyl ester, (2E,3Z,5E)-)

• Product Name: 3,5-Hexadienoic acid,6-[(2S,2'R)-5',5'-dimethyl-2'-(2-methyl-1-propen-1-yl)spiro[1,4-benzodioxin-2(3H),4'-[1,3]dioxolan]-7-yl]-2-(methoxymethylene)-3-methyl-,methyl ester, (2E,3Z,5E)-
• CAS No: 126572-77-8
• MF: C₂₆H₃₂O₇
• MW: 456.528088569641
• CID: 207835
• PubChem ID: 11091713
• Update Time: 2025-04-19

3,5-Hexadienoic acid,6-[(2S,2'R)-5',5'-dimethyl-2'-(2-methyl-1-propen-1-yl)spiro[1,4-benzodioxin-2(3H),4'-[1,3]dioxolan]-7-yl]-2-(methoxymethylene)-3-methyl-,methyl ester, (2E,3Z,5E)- Chemical and Physical Properties

Names and Identifiers

• 3,5-Hexadienoic acid,6-[(2S,2'R)-5',5'-dimethyl-2'-(2-methyl-1-propen-1-yl)spiro[1,4-benzodioxin-2(3H),4'-[1,3]dioxolan]-7-yl]-2-(methoxymethylene)-3-methyl-,methyl ester, (2E,3Z,5E)-
• 3,5-Hexadienoic acid,6-[(2S,2'R)-5',5'-dimethyl-2'-(2-methyl-1-propen-1-yl)spiro[1,4-benzodioxin-2(3H),4'-[1,3]dioxolan]-7-yl
• methyl (2E,3Z,5E)-6-[(2R)-5,5-dimethyl-2-(2-methylprop-1-enyl)spiro[1,3-dioxolane-4,3'-2H-1,4-benzodioxine]-6'-yl]-2-(methoxymethylidene)-3-methylhexa-3,5-dienoate
• Strobilurin E
• 3,5-Hexadienoic acid, 6-(5',5'-dimethyl-2'-(2-methyl-1-propenyl)spiro(1,4-benzodioxin-2(3H),4'-(1,3)dioxolan)-7-yl)-2-(methoxymethylene)-3-methyl-, methyl ester, (2'alpha,4'beta(2E,3Z,5E))-
• methyl (2E,3Z,5E)-6-[(2'R)-5',5'-dimethyl-2'-(2-methylprop-1-en-1-yl)spiro[1,4-benzodioxine-2,4'-[1,3]dioxolan]-7-yl]-2-(methoxymethylidene)-3-methylhexa-3,5-dienoate
• methyl (2E,3Z,5E)-6-[(2R,4S)-5,5-dimethyl-2-(2-methylprop-1-enyl)spiro[1,3-dioxolane-4,3'-2H-1,4-benzodioxine]-6'-yl]-2-(methoxymethylidene)-3-methylhexa-3,5-dienoate
• 3,5-HEXADIENOIC ACID, 6-((2S,2'R)-5',5'-DIMETHYL-2'-(2-METHYL-1-PROPEN-1-YL)SPIRO(1,4-BENZODIOXIN-2(3H),4'-(1,3)DIOXOLAN)-7-YL)-2-(METHOXYMETHYLENE)-3-METHYL-, METHYL ESTER, (2E,3Z,5E)-
• 3,5-HEXADIENOIC ACID, 6-(5',5'-DIMETHYL-2'-(2-METHYL-1-PROPENYL)SPIRO(1,4-BENZODIOXIN-2(3H),4'-(1,3)DIOXOLAN)-7-YL)-2-(METHOXYMETHYLENE)-3-METHYL-, METHYL ESTER, (2'.ALPHA.,4'.BETA.(2E,3Z,5E))-
• CHEBI:221645
• 3,5-HEXADIENOIC ACID, 6-((2'R,2S)-5',5'-DIMETHYL-2'-(2-METHYL-1-PROPENYL)SPIRO(1,4-BENZODIOXIN-2(3H),4'-(1,3)DIOXOLAN)-7-YL)-2-(METHOXYMETHYLENE)-3-METHYL-, METHYL ESTER, (2E,3Z,5E)-
• J66561JHCJ
• UNII-J66561JHCJ
• Q27281252
• 126572-77-8

• Inchi： 1S/C26H32O7/c1-17(2)13-23-32-25(4,5)26(33-23)16-30-21-12-11-19(14-22(21)31-26)10-8-9-18(3)20(15-28-6)24(27)29-7/h8-15,23H,16H2,1-7H3/b10-8+,18-9-,20-15+/t23-,26+/m1/s1
• InChI Key： UKZBFRLDRGPOEJ-JZMZRJBLSA-N
• SMILES： O1[C@@H](/C=C(\C)/C)O[C@@]2(COC3C=CC(/C=C/C=C(/C)\C(=C/OC)\C(=O)OC)=CC=3O2)C1(C)C

Computed Properties

• Exact Mass: 456.214803
• Monoisotopic Mass: 456.214803
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 834
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.3
• Topological Polar Surface Area: 72.4

Experimental Properties

• Density: 1.18
• Boiling Point: 592.3°Cat760mmHg
• Flash Point: 252.6°C
• Refractive Index: 1.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes